Cas no 162272-60-8 (5-Butyl-4-chloro-6-methylpyrimidin-2-amine)

• Product Name: 5-Butyl-4-chloro-6-methylpyrimidin-2-amine
• CAS No: 162272-60-8
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD00460874
• CID: 2194462
• PubChem ID: 2753178
• Update Time: 2025-06-26

5-Butyl-4-chloro-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-isopropyl-6-methylpyrimidin-2-amine
• 4-Chloro-5-isopropyl-6-methyl-2-pyrimidinamine
• 5-butyl-4-chloro-6-methylpyrimidine-2-yl amine
• 5-Butyl-4-chloro-6-methylpyrimidine-2-ylamine
• H33244
• ALBB-021810
• SCHEMBL6416413
• OJSWAIOKPQDUQY-UHFFFAOYSA-N
• STL389408
• AKOS004906169
• LS-06663
• 2-pyrimidinamine, 5-butyl-4-chloro-6-methyl-
• SB56553
• MFCD00460874
• 5-butyl-4-chloro-6-methylpyrimidin-2-amine
• CS-0320855
• 162272-60-8
• 5-Butyl-4-chloro-6-methylpyrimidin-2-amine

• MDL： MFCD00460874
• Inchi： 1S/C9H14ClN3/c1-3-4-5-7-6(2)12-9(11)13-8(7)10/h3-5H2,1-2H3,(H2,11,12,13)
• InChI Key： OJSWAIOKPQDUQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(N)=N1)CCCC

Computed Properties

• Exact Mass: 199.0876252Da
• Monoisotopic Mass: 199.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Butyl-4-chloro-6-methylpyrimidin-2-amine

Introduction to 5-Butyl-4-chloro-6-methylpyrimidin-2-amine (CAS No. 162272-60-8)

5-Butyl-4-chloro-6-methylpyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular synthesis. With the CAS number 162272-60-8, this pyrimidine derivative has garnered attention due to its structural properties and potential biological activities. The compound features a butyl substituent at the 5-position, a chloro group at the 4-position, and a methyl group at the 6-position, along with an amine functional group at the 2-position. These structural elements contribute to its unique reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The 5-butyl-4-chloro-6-methylpyrimidin-2-amine molecule belongs to the pyrimidine class of heterocyclic compounds, which are widely studied for their pharmacological properties. Pyrimidines are fundamental scaffolds in medicinal chemistry, forming the backbone of numerous therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The presence of the chloro substituent enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more elaborate molecular architectures.

Recent advancements in pharmaceutical research have highlighted the importance of 5-butyl-4-chloro-6-methylpyrimidin-2-amine as a key intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The amine group at the 2-position provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that enhance drug efficacy and selectivity.

One notable application of this compound is in the design of small-molecule inhibitors that modulate protein-protein interactions. The pyrimidine core is frequently employed in drug discovery due to its ability to mimic natural nucleobases, thereby interfering with biological processes at the molecular level. The butyl and methyl substituents contribute to steric hindrance and lipophilicity, which can be fine-tuned to optimize drug-like properties such as solubility and membrane permeability.

In addition to its role in drug development, 5-butyl-4-chloro-6-methylpyrimidin-2-amine has been explored in materials science and agrochemical research. Its structural motifs are reminiscent of nucleoside analogs, which have applications beyond pharmaceuticals. For example, derivatives of this compound have been investigated for their potential as photosensitizers or as components in advanced polymers with specific electronic properties.

The synthesis of 5-butyl-4-chloro-6-methylpyrimidin-2-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination of pyrimidine derivatives followed by alkylation and methylation steps. The efficiency and scalability of these synthetic pathways are crucial for industrial applications, where large quantities of high-purity material are required for pharmaceutical manufacturing.

Quality control and analytical characterization play a pivotal role in ensuring the integrity of 5-butyl-4-chloro-6-methylpyrimidin-2-am ine batches. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm structural identity and assess purity. Impurity profiling is also essential to meet regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA).

The growing interest in kinase inhibitors has further underscored the relevance of 5-butyl-4-chloro-6-methylpyrimidin -2-am ine. Kinases are enzymes involved in numerous cellular signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular functions. The pyrimidine scaffold is well-suited for this purpose due to its ability to mimic ATP binding pockets within kinase active sites.

Future directions in research may explore novel derivatives of 5-butyl -4-chloro -6-methylpyrimidin -2-am ine with enhanced pharmacological properties. Techniques such as structure-based drug design (SBDD) and computer-assisted molecular modeling can guide the optimization process by predicting how structural modifications will impact biological activity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

The versatility of 5-butyl -4-chloro -6-methylpyrimidin -2-am ine makes it a cornerstone compound in synthetic chemistry labs worldwide. Its role as a building block for complex molecules underscores its importance not only in academic research but also in industrial applications where innovation drives progress across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this will remain indispensable tools for developing next-generation therapeutics.